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Compound of Interest

Compound Name: T0901317

Cat. No.: B1681857

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides essential guidance on the proper disposal procedures for T0901317, a
potent Liver X Receptor (LXR) agonist used in research. Adherence to these procedures is vital
to ensure the safety of laboratory personnel and to comply with regulatory standards.

Understanding the Compound: T0901317

T0901317 is a synthetic, non-steroidal LXR agonist. Its primary use in research is to study the
role of LXRs in various physiological and pathological processes. While specific toxicological
properties have not been fully investigated, it is imperative to treat T0901317 as a hazardous
chemical waste.[1]

Quantitative Data Summary

For safe handling and disposal, key quantitative data for T0901317 are summarized in the

table below.
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Property Value Source
Molecular Weight 481.33 g/mol

Formula C17H12F9aNO3S

Solubility in DMSO 96 mg/mL (199.44 mM) [2]
Storage Temperature -20°C [3]

Experimental Protocol: Disposal of T0901317 Waste

The following protocol outlines the step-by-step procedure for the safe disposal of T0901317
and materials contaminated with it. This protocol is based on general best practices for
hazardous chemical waste disposal.

Personnel Safety: Before beginning any disposal procedures, ensure you are wearing the
appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves.
Step 1: Waste Segregation

e Solid Waste: Collect all solid waste contaminated with T0901317, such as unused
compound, contaminated pipette tips, and empty vials, in a dedicated, clearly labeled
hazardous waste container.

e Liquid Waste: Collect all liquid waste containing T0901317, including unused solutions and
contaminated solvents, in a separate, leak-proof, and clearly labeled hazardous waste
container. Do not mix with other incompatible waste streams.

Step 2: Container Labeling

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "T0901317," and the approximate concentration and quantity of the waste.

Step 3: Storage
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o Store the sealed hazardous waste containers in a designated and secure waste
accumulation area within the laboratory. This area should be away from general laboratory
traffic and incompatible materials.

Step 4: Institutional Disposal Procedures

e Follow your institution's specific procedures for the pickup and disposal of chemical waste.
Contact your institution's Environmental Health and Safety (EHS) department to schedule a

waste pickup.

e Provide the EHS department with a completed hazardous waste disposal form, accurately
detailing the contents of the waste containers.

Important Considerations:

e Regulatory Compliance: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous and must consult local, regional, and national
hazardous waste regulations for complete and accurate classification.[1]

e Do Not Dispose Down the Drain: T0901317 should never be disposed of down the sink or in
the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of T0901317.
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Caption: Workflow for the proper disposal of T0901317.
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By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of T0901317, contributing to a secure and environmentally responsible research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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